Cas no 1488-54-6 (7-nitro-1H-Indole-3-acetonitrile)
1488-54-6 structure
Product Name:7-nitro-1H-Indole-3-acetonitrile
CAS No:1488-54-6
MF:C10H7N3O2
MW:201.181481599808
CID:1106433
PubChem ID:21071616
Update Time:2025-04-20
7-nitro-1H-Indole-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-nitro-1H-Indole-3-acetonitrile
- 2-(7-nitro-1H-indol-3-yl)acetonitrile
- (7-methyl-indan-4-yl)-[1]naphthyl ketone
- (7-Methyl-indan-4-yl)-[1]naphthyl-keton
- (7-nitro-1H-indoI-3-yl)acetonitrile
- (7-nitro-1H-indol-3-yl)acetonitrile
- (7-nitro-indol-3-yl)-acetonitrile
- 7-Methyl-4-indanyl 1-naphthyl ketone
- 7-METHYLINDAN-4-YL 1-NAPHTHYL KETONE
- AC1L3D62
- AG-G-36707
- CTK8F7325
- FT-0671860
- Ketone,7-methyl-4-indanyl 1-naphthyl (4CI)
- 1488-54-6
- 1h-indole-3-acetonitrile,7-nitro-
- NJKPZSRGTAWZMP-UHFFFAOYSA-N
- (7-nitro-1H-indol-3-yl)-acetonitrile
- SCHEMBL260336
-
- Inchi: 1S/C10H7N3O2/c11-5-4-7-6-12-10-8(7)2-1-3-9(10)13(14)15/h1-3,6,12H,4H2
- InChI Key: NJKPZSRGTAWZMP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C(CC#N)=CNC=21)=O
Computed Properties
- Exact Mass: 201.053826475g/mol
- Monoisotopic Mass: 201.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 85.4Ų
7-nitro-1H-Indole-3-acetonitrile Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
1488-54-6 (7-nitro-1H-Indole-3-acetonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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